Cas no 7469-80-9 (Cyclohexyl-(4-methoxyphenyl)methanone)

Cyclohexyl-(4-methoxyphenyl)methanone structure
7469-80-9 structure
Product name:Cyclohexyl-(4-methoxyphenyl)methanone
CAS No:7469-80-9
MF:C14H18O2
MW:218.29152
CID:579196
PubChem ID:345014

Cyclohexyl-(4-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • Methanone,cyclohexyl(4-methoxyphenyl)-
    • Cyclohexyl 4-methoxyphenyl ketone
    • cyclohexyl-(4-methoxyphenyl)methanone
    • cyclohexyl-(4-methoxy-phenyl)-methanone
    • 4-cyclohexylcarbonyl-1-methoxybenzene
    • MFCD03841341
    • DTXSID20322877
    • CS-0322494
    • 7469-80-9
    • NSC402217
    • CYCLOHEXYL(4-METHOXYPHENYL)METHANONE
    • ONAQFEDKGYXCGF-UHFFFAOYSA-N
    • NSC-402217
    • MS-20381
    • SCHEMBL4611341
    • AKOS000346363
    • CYCLOHEXYL4-METHOXYPHENYLKETONE
    • 4-Methoxyphenyl cyclohexyl ketone
    • Cyclohexyl-(4-methoxyphenyl)methanone
    • MDL： MFCD03841341
    • Inchi： InChI=1S/C14H18O2/c1-16-13-9-7-12(8-10-13)14(15)11-5-3-2-4-6-11/h7-11H,2-6H2,1H3
    • InChI Key： ONAQFEDKGYXCGF-UHFFFAOYSA-N
    • SMILES： COC1=CC=C(C=C1)C(=O)C2CCCCC2

Computed Properties

  • Exact Mass: 218.13100
  • Monoisotopic Mass: 218.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.052
  • Boiling Point: 352.7°Cat760mmHg
  • Flash Point: 155.5°C
  • Refractive Index: 1.529
  • PSA: 26.30000
  • LogP: 3.45820

Cyclohexyl-(4-methoxyphenyl)methanone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C992133-500mg
Cyclohexyl-(4-methoxyphenyl)methanone
 7469-80-9
500mg
 $ 185.00 2022-06-06
A2B Chem LLC
AH17348-1g
Cyclohexyl 4-methoxyphenyl ketone
 7469-80-9 97%
1g
 $581.00 2024-04-19
A2B Chem LLC
AH17348-2g
Cyclohexyl 4-methoxyphenyl ketone
 7469-80-9 97%
2g
 $984.00 2024-04-19
Key Organics Ltd
MS-20381-1g
Cyclohexyl-(4-methoxyphenyl)methanone
 7469-80-9 >95%
1g
 £100.00 2025-02-08
Crysdot LLC
CD12037033-1g
Cyclohexyl 4-methoxyphenyl ketone
 7469-80-9 95+%
1g
 $433 2024-07-24
Fluorochem
204158-5g
Cyclohexyl 4-methoxyphenyl ketone
 7469-80-9 97%
5g
 ￡1753.00 2022-03-01
Crysdot LLC
CD12037033-5g
Cyclohexyl 4-methoxyphenyl ketone
 7469-80-9 95+%
5g
 $1401 2024-07-24
Apollo Scientific
OR480695-5g
Cyclohexyl-(4-methoxyphenyl)methanone
 7469-80-9 95%
5g
 £357.00 2024-05-23
TRC
C992133-50mg
Cyclohexyl-(4-methoxyphenyl)methanone
 7469-80-9
50mg
 $ 50.00 2022-06-06
TRC
C992133-100mg
Cyclohexyl-(4-methoxyphenyl)methanone
 7469-80-9
100mg
 $ 65.00 2022-06-06

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